Cas no 339104-61-9 ((E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide)

(E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide is a sulfonamide derivative featuring a conjugated ethene bridge linked to a 4-methoxyphenyl group and a thiophene-methyl substituent. This compound exhibits structural characteristics that may enhance its utility in medicinal chemistry, particularly as a potential intermediate for bioactive molecules. The presence of the methoxy and thiophene moieties suggests possible electronic and steric influences on reactivity, making it a candidate for further functionalization or pharmacological studies. Its well-defined molecular structure allows for precise synthetic modifications, supporting applications in drug discovery and organic synthesis. The compound's stability and purity are critical for reproducible results in research and development.

(E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide structure

339104-61-9 structure

Product Name:(E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide

CAS No:339104-61-9

MF:

MW:

CID:4648862

Update Time:2025-11-07

(E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide

(E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	8N-003-1MG	(E)-2-(4-methoxyphenyl)-N-(2-thienylmethyl)-1-ethenesulfonamide	339104-61-9	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	8N-003-5MG	(E)-2-(4-methoxyphenyl)-N-(2-thienylmethyl)-1-ethenesulfonamide	339104-61-9	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	8N-003-10MG	(E)-2-(4-methoxyphenyl)-N-(2-thienylmethyl)-1-ethenesulfonamide	339104-61-9	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	8N-003-0.5G	(E)-2-(4-methoxyphenyl)-N-(2-thienylmethyl)-1-ethenesulfonamide	339104-61-9	>90%	0.5g	£385.00	2025-02-08
Key Organics Ltd	8N-003-1G	(E)-2-(4-methoxyphenyl)-N-(2-thienylmethyl)-1-ethenesulfonamide	339104-61-9	>90%	1g	£770.00	2025-02-08
Key Organics Ltd	8N-003-5G	(E)-2-(4-methoxyphenyl)-N-(2-thienylmethyl)-1-ethenesulfonamide	339104-61-9	>90%	5g	£3080.00	2025-02-08
Key Organics Ltd	8N-003-10G	(E)-2-(4-methoxyphenyl)-N-(2-thienylmethyl)-1-ethenesulfonamide	339104-61-9	>90%	10g	£5775.00	2025-02-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00892644-1g	(E)-2-(4-Methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide	339104-61-9	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI76366-1mg	(E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide	339104-61-9	>90%	1mg	$202.00	2023-12-30
A2B Chem LLC	AI76366-5mg	(E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide	339104-61-9	>90%	5mg	$215.00	2023-12-30

(E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide

Research Brief on (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide (CAS: 339104-61-9)

The compound (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide (CAS: 339104-61-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The compound's unique structural features, including the presence of a sulfonamide group and a thiophene moiety, contribute to its ability to interact with specific biological targets, such as cyclooxygenase-2 (COX-2) and various kinases involved in cell proliferation and survival.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide exhibits potent inhibitory activity against COX-2, with an IC50 value of 0.8 μM. This finding suggests its potential utility in the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. Additionally, the compound showed selective inhibition of COX-2 over COX-1, which is a desirable property for reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the anticancer properties of (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide revealed its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. Mechanistic studies indicated that the compound modulates the activity of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer. These findings were corroborated by in vivo experiments, where the compound demonstrated significant tumor growth inhibition in xenograft models without causing overt toxicity.

The synthesis of (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide has also been optimized in recent studies, with researchers developing more efficient and scalable routes to produce the compound in high yields and purity. These advancements are critical for facilitating further preclinical and clinical evaluations of the compound's therapeutic potential.

In conclusion, (E)-2-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]ethene-1-sulfonamide (CAS: 339104-61-9) represents a promising candidate for the development of new anti-inflammatory and anticancer therapies. Its unique structural features, combined with its potent and selective biological activity, make it a valuable subject for ongoing and future research. Further studies are warranted to explore its pharmacokinetic properties, safety profile, and potential combinations with other therapeutic agents.